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Compound of Interest

Compound Name: 3-Bromo-4-chloronitrobenzene

Cat. No.: B099159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 3-Bromo-4-chloronitrobenzene. The following procedural guidance is designed to

ensure the safety of laboratory personnel and to provide a clear, step-by-step operational plan.

Hazard Assessment and Personal Protective
Equipment (PPE)
While some safety data sheets (SDS) may classify 3-Bromo-4-chloronitrobenzene as non-

hazardous, aggregated data from the European Chemicals Agency (ECHA) Classification and

Labelling (C&L) Inventory indicates that this compound should be handled with caution. It is

classified as causing skin and eye irritation, and may cause respiratory irritation. Therefore, a

comprehensive PPE plan is mandatory.

Recommended Personal Protective Equipment
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PPE Category Specification Rationale

Hand Protection Nitrile or Neoprene gloves.

Provides resistance against

halogenated and nitroaromatic

compounds. Always inspect

gloves for integrity before use

and change them immediately

if contaminated.

Eye Protection Chemical safety goggles.
Protects against dust particles

and potential splashes.

Face Protection Face shield.

To be used in conjunction with

safety goggles, especially

when handling larger

quantities or when there is a

significant risk of splashing.

Skin and Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Air-purifying respirator with a

combination of organic vapor

and P100 (particulate)

cartridges.

Recommended when handling

the powder outside of a

certified chemical fume hood

or when airborne dust is likely

to be generated. A P100 filter

is effective against airborne

particulates, while an organic

vapor cartridge is suitable for

halogenated aromatic

compounds.[1]

Operational Plan: Safe Handling and Storage
Adherence to a strict operational protocol is crucial to minimize exposure and ensure a safe

working environment.

Engineering Controls
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Ventilation: All handling of 3-Bromo-4-chloronitrobenzene solid should be performed in a

certified chemical fume hood to minimize inhalation exposure.

Eyewash and Safety Shower: An operational and easily accessible eyewash station and

safety shower must be present in the immediate work area.

Safe Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the

workspace of any unnecessary items.

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood. Use a spatula or other appropriate tool to handle the solid, avoiding the generation of

dust.

Solution Preparation: When dissolving the solid, add it slowly to the solvent to avoid

splashing.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water. Decontaminate all surfaces and equipment used.

Storage
Store 3-Bromo-4-chloronitrobenzene in a tightly sealed, properly labeled container.

Keep the container in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.

Emergency Procedures: Spill and Exposure
Response
Immediate and appropriate action is critical in the event of a spill or personnel exposure.

Small-Scale Solid Spill Cleanup
Alert Personnel: Immediately alert others in the vicinity.
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Evacuate (if necessary): If the spill is large or in a poorly ventilated area, evacuate the

immediate area.

Don PPE: Before cleaning, don the appropriate PPE as outlined in the table above.

Containment: Gently cover the spill with a compatible absorbent material (e.g., vermiculite,

sand, or a commercial spill absorbent) to prevent the dust from becoming airborne.[2]

Collection: Carefully scoop the absorbed material into a labeled, sealable waste container.

Avoid creating dust.

Decontamination: Clean the spill area with a damp cloth or paper towel. Place all cleaning

materials into the waste container.

Disposal: Seal the waste container and dispose of it as hazardous waste according to

institutional guidelines.

Personnel Exposure
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen

and seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Disposal Plan
Proper disposal of 3-Bromo-4-chloronitrobenzene and its contaminated waste is essential to

prevent environmental contamination.

Waste Segregation: All waste containing 3-Bromo-4-chloronitrobenzene, including

contaminated PPE, spill cleanup materials, and empty containers, must be collected as
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halogenated organic waste.[3] Do not mix with non-halogenated waste.

Container Labeling: Use a designated, properly labeled hazardous waste container. The

label should clearly state "Hazardous Waste" and include the full chemical name: "3-Bromo-
4-chloronitrobenzene".

Storage of Waste: Store the sealed waste container in a designated satellite accumulation

area, away from incompatible materials.

Disposal Request: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office. Follow all local, state, and federal regulations

for hazardous waste disposal.[4]

Physical and Chemical Properties
Property Value

Chemical Formula C₆H₃BrClNO₂

Molecular Weight 236.45 g/mol

Appearance White to yellow crystalline powder

Melting Point 56-60 °C

Boiling Point 288.5 °C at 760 mmHg

Solubility Insoluble in water. Soluble in organic solvents.

CAS Number 16588-26-4

Workflow for Safe Handling and Disposal
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Start: Receive Chemical

Preparation:
- Review SDS

- Don appropriate PPE
- Prepare workspace in fume hood

End: Proper Disposal

Handling:
- Weigh and transfer in fume hood

- Avoid dust generation

Storage:
- Tightly sealed, labeled container

- Cool, dry, well-ventilated area

If not for immediate use

Spill Occurs Personnel Exposure

Waste Generation:
- Contaminated materials

- Unused chemical

After use

For subsequent use

Spill Cleanup Protocol:
- Alert & Evacuate (if needed)
- Contain and collect waste

Follow protocol

First Aid Procedures:
- Eye/Skin: Flush with water

- Inhalation: Move to fresh air
- Seek medical attention

Immediate action

Waste Segregation:
- Collect as Halogenated Organic Waste

Waste Collection:
- Labeled, sealed container

Arrange for EHS Pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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